Cas no 1185885-88-4 (9-(Henicosan-11-yl)-2,7-bis(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-9H-carbazole)

• Product Name: 9-(Henicosan-11-yl)-2,7-bis(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-9H-carbazole
• CAS No: 1185885-88-4
• MF: C₄₅H₇₃B₂NO₄
• MW: 713.687
• CID: 4670152
• PubChem ID: 102419404
• Update Time: 2024-11-03

9-(Henicosan-11-yl)-2,7-bis(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-9H-carbazole Chemical and Physical Properties

Names and Identifiers

• 9-(Henicosan-11-yl)-2,7-bis(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-9H-carbazole
• 9-(henicosan-11-yl)-2,7-bis(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)carbazole
• 9-(1-Decylundecyl)-2,7-bis(4,4,5,5-tetramethyl-1,3,2-dioxaborole-2-yl)-9H-carbazole
• BS-53458
• F76399
• 9-(EICOSAN-11-YL)-2,7-BIS(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)-9H-CARBAZOLE
• DTXSID701129175
• 9H-Carbazole,9-(1-decylundecyl)-2,7-bis(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-
• 9-henicosan-11-yl-2,7-bis(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)carbazole
• 1185885-88-4
• 9-(1-Decylundecyl)-2,7-bis(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-9H-carbazole

• Inchi： InChI=1S/C45H73B2NO4/c1-11-13-15-17-19-21-23-25-27-37(28-26-24-22-20-18-16-14-12-2)48-40-33-35(46-49-42(3,4)43(5,6)50-46)29-31-38(40)39-32-30-36(34-41(39)48)47-51-44(7,8)45(9,10)52-47/h29-34,37H,11-28H2,1-10H3
• InChI Key： DDGNKKWZIXFLTH-UHFFFAOYSA-N
• SMILES： B1(OC(C(O1)(C)C)(C)C)C2=CC3=C(C=C2)C4=C(N3C(CCCCCCCCCC)CCCCCCCCCC)C=C(C=C4)B5OC(C(O5)(C)C)(C)C

Computed Properties

• Exact Mass: 713.5725701g/mol
• Monoisotopic Mass: 713.5725701g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 52
• Rotatable Bond Count: 21
• Complexity: 954
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.8Ų